PHILANTHOTOXIN 433 TRIFLUOROACETATE
PHILANTHOTOXIN 433 TRIFLUOROACETATE
Brand Name:
Vulcanchem
CAS No.:
115976-91-5
VCID:
VC0172612
InChI:
InChI=1S/C23H41N5O3/c1-2-7-22(30)28-21(18-19-8-10-20(29)11-9-19)23(31)27-17-4-3-13-25-15-6-16-26-14-5-12-24/h8-11,21,25-26,29H,2-7,12-18,24H2,1H3,(H,27,31)(H,28,30)/t21-/m0/s1
SMILES:
CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN
Molecular Formula:
C23H41N5O3
Molecular Weight:
435.6 g/mol
PHILANTHOTOXIN 433 TRIFLUOROACETATE
CAS No.: 115976-91-5
Main Products
VCID: VC0172612
Molecular Formula: C23H41N5O3
Molecular Weight: 435.6 g/mol
| CAS No. | 115976-91-5 |
|---|---|
| Product Name | PHILANTHOTOXIN 433 TRIFLUOROACETATE |
| Molecular Formula | C23H41N5O3 |
| Molecular Weight | 435.6 g/mol |
| IUPAC Name | N-[(2S)-1-[4-[3-(3-aminopropylamino)propylamino]butylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]butanamide |
| Standard InChI | InChI=1S/C23H41N5O3/c1-2-7-22(30)28-21(18-19-8-10-20(29)11-9-19)23(31)27-17-4-3-13-25-15-6-16-26-14-5-12-24/h8-11,21,25-26,29H,2-7,12-18,24H2,1H3,(H,27,31)(H,28,30)/t21-/m0/s1 |
| Standard InChIKey | VRQNABCCOFCGJL-NRFANRHFSA-N |
| Isomeric SMILES | CCCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN |
| SMILES | CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN |
| Canonical SMILES | CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN |
| Synonyms | delta-philanthotoxin delta-PTX philanthotoxin 433 PHTX-433 PTX 433 PTX-4.3.3 PTX-433 |
| PubChem Compound | 115201 |
| Last Modified | Dec 23 2021 |
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